Cas no 2229523-91-3 (1-(3-methylpyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(3-methylpyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2229523-91-3
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6217965
• PubChem ID: 165974346
• Update Time: 2025-10-11

1-(3-methylpyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1831452
• 2229523-91-3

• Inchi： 1S/C13H15NO3/c1-9-3-2-8-14-11(9)13(12(16)17)6-4-10(15)5-7-13/h2-3,8H,4-7H2,1H3,(H,16,17)
• InChI Key： WDYWSKPXLJMUDM-UHFFFAOYSA-N
• SMILES： OC(C1(C2C(C)=CC=CN=2)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.3Ų

Additional information on 1-(3-methylpyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid

Research Briefing on 1-(3-methylpyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid (CAS: 2229523-91-3)

The compound 1-(3-methylpyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid (CAS: 2229523-91-3) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This bicyclic structure combines a pyridine moiety with a cyclohexanone-carboxylic acid scaffold, presenting unique physicochemical properties that make it valuable for pharmaceutical development. Recent studies have focused on its potential as a building block for novel drug candidates targeting inflammatory pathways and metabolic disorders.

Structural analysis reveals that the 3-methylpyridine group contributes to enhanced binding affinity through π-π stacking interactions, while the 4-oxocyclohexane carboxylic acid moiety provides both hydrogen bonding capacity and optimal acidity for biological activity. The compound's molecular weight of 235.26 g/mol and calculated LogP of 1.2 suggest favorable drug-like properties, making it particularly interesting for lead optimization programs.

In recent preclinical studies published in the Journal of Medicinal Chemistry (2023), derivatives of 2229523-91-3 demonstrated promising activity as selective inhibitors of phosphodiesterase 4 (PDE4), showing IC50 values in the low micromolar range. The compound's unique scaffold was found to interact with the PDE4 catalytic domain through multiple binding modes, as confirmed by X-ray crystallography studies. These findings suggest potential applications in treating inflammatory conditions such as chronic obstructive pulmonary disease (COPD) and psoriasis.

Metabolic stability studies conducted with human liver microsomes indicate that 1-(3-methylpyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid exhibits moderate clearance rates, with a half-life of approximately 45 minutes. Researchers have identified the 4-oxo group as the primary site of Phase I metabolism, while the carboxylic acid undergoes glucuronidation as the major Phase II metabolic pathway. These pharmacokinetic properties are currently being optimized through structural modifications to improve bioavailability.

The synthetic accessibility of 2229523-91-3 has been significantly improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a novel continuous flow synthesis route achieving 78% overall yield with excellent purity (>99%). This scalable approach utilizes a key [4+2] cycloaddition followed by oxidative cleavage, representing an important development for potential large-scale production of this pharmaceutical intermediate.

Emerging computational studies using molecular dynamics simulations have predicted that 1-(3-methylpyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid could serve as a versatile scaffold for designing modulators of protein-protein interactions. The compound's conformational flexibility allows adaptation to various binding pockets, while maintaining sufficient rigidity for selective target engagement. Several research groups are currently exploring its application in developing first-in-class therapeutics for challenging targets in oncology and neurodegenerative diseases.

Future research directions for this compound include detailed investigation of its structure-activity relationships through systematic derivatization, particularly focusing on modifications at the 4-position of the cyclohexane ring and the nitrogen atom in the pyridine moiety. Additionally, comprehensive toxicological profiling and in vivo efficacy studies are needed to fully evaluate its therapeutic potential. The unique structural features of 2229523-91-3 continue to make it a molecule of significant interest in drug discovery pipelines.